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Compound of Interest

Compound Name: Octadecyl vinyl ether

CAS No.: 930-02-9

Cat. No.: B1580656

Get Quote

Octadecyl vinyl ether (OVE), also known as stearyl vinyl ether, is a long-chain aliphatic vinyl

ether that serves as a highly versatile monomer and chemical intermediate. Its unique

structure, featuring a reactive vinyl group and a hydrophobic eighteen-carbon chain, makes it

an invaluable building block in polymer science, surface modification, and notably, in the

formulation of sophisticated drug delivery systems.[1][2] In pharmaceutical development,

polymers and lipids derived from OVE are explored for applications such as creating

thermosensitive block copolymers for controlled release, enhancing the hydrophobicity of drug

carriers, and formulating specialized coatings.[2]

The high reactivity of the vinyl ether group allows it to readily participate in various

polymerization reactions, including cationic polymerization, to form polymers with well-defined

properties.[3][4] Given its role in creating precisely engineered materials, the quality and purity

of the starting OVE monomer are paramount. The presence of impurities, such as residual

alcohols, water, or isomeric variants, can significantly impact reaction kinetics, polymer

molecular weight, and the functional performance of the final product. This guide provides

researchers, scientists, and drug development professionals with a comprehensive overview of

commercial suppliers, critical quality attributes, and essential protocols for the validation and

handling of octadecyl vinyl ether.
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Key Quality Attributes and Specification Parameters
When sourcing octadecyl vinyl ether for research and development, a thorough evaluation of

the supplier's technical data sheet is crucial. The following parameters are of primary

importance:

Purity (Assay): This is typically determined by Gas Chromatography (GC) and represents the

percentage of the desired OVE molecule in the product. While many suppliers offer a purity

of ">85.0%", it is essential to understand the nature of the remaining constituents.[5][6][7][8]

For sensitive applications like living cationic polymerization, higher purity grades are

necessary to avoid premature termination of the polymer chain.

Synonyms: Researchers should be aware of the various synonyms for this compound to

ensure comprehensive literature and supplier searches. Common synonyms include Stearyl

Vinyl Ether, 1-(Vinyloxy)octadecane, and Octadecane, 1-(ethenyloxy)-.[5][9][10]

Physical Properties: The physical state and melting point are important for handling and

formulation. OVE is a low-melting, waxy solid at room temperature.[1][9]

A summary of key physical and chemical properties is presented below.

Table 1: Physicochemical Properties of Octadecyl Vinyl
Ether
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Property Value Source(s)

CAS Number 930-02-9 [5][9][11]

Molecular Formula C₂₀H₄₀O [1][9][10]

Molecular Weight 296.53 g/mol [1][9]

Appearance
White to almost white powder,

lump, or waxy solid
[1][5]

Melting Point 24-30 °C [1][9][12]

Boiling Point 183-192 °C @ 7 mm Hg [1][9]

Flash Point >110 °C [1][9]

Purity (Typical) ≥85% (GC) [5][6][8][12]

Leading Commercial Suppliers of Octadecyl Vinyl
Ether
A variety of chemical suppliers provide octadecyl vinyl ether in grades suitable for research

and pilot-scale manufacturing. The choice of supplier often depends on the required purity,

quantity, and availability of supporting documentation.

Table 2: Comparison of Commercial Octadecyl Vinyl
Ether Suppliers
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Supplier
Product
Name(s)

CAS No.
Typical
Purity/Grade

Notes

TCI Chemicals
Octadecyl Vinyl

Ether
930-02-9 >85.0% (GC)

Global supplier

with stock in the

US and Japan.[5]

[8]

Parchem
Octadecyl Vinyl

Ether
930-02-9 Not specified

Offers a wide

range of

packaging

options from

R&D to bulk

quantities.[9]

Sigma-Aldrich
Octadecyl Vinyl

Ether
930-02-9 85%

Provides detailed

physical

properties and

safety

information.[12]

Santa Cruz

Biotechnology

Octadecyl Vinyl

Ether
930-02-9 Not specified

Intended for

research use

only.[10]

Hylanda

Chemical

Octadecyl Vinyl

Ether
930-02-9

High purity

(Octadecano

≤1.0%)

Positions the

product for use in

coatings and as

a hydrophobicity

modifier.[1]

BASF
Octadecyl vinyl

ether (ODVE)
930-02-9 Not specified

Highlighted for

use as a

monomer and

reactive diluent.

[4]

Spectrum

Chemical

Octadecyl Vinyl

Ether

930-02-9 Not specified Distributes fine

chemicals

meeting or

exceeding grade
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requirements.

[11]

Characterization and Quality Control of Incoming
Material
It is best practice for research laboratories to perform their own quality control checks on critical

raw materials. This self-validating system ensures reproducibility and prevents costly

experimental failures.

Experimental Protocol: Quality Control Workflow
Visual Inspection: Upon receipt, visually inspect the material for uniform color and

consistency. Note any discoloration or presence of foreign particulates.

Melting Point Determination: Use a standard melting point apparatus to determine the

melting range. A broad or depressed melting range compared to the literature value can

indicate the presence of impurities.

Gas Chromatography (GC) for Purity Assessment:

Prepare a standard solution of OVE in a suitable solvent (e.g., hexane or

dichloromethane).

Use a GC system equipped with a Flame Ionization Detector (FID) and a non-polar

capillary column.

Run the sample under an appropriate temperature program to separate OVE from

potential impurities like stearyl alcohol.

Calculate the area percentage of the main peak to confirm the purity stated by the

supplier.

¹H NMR Spectroscopy for Structural Verification:

Dissolve a small sample in deuterated chloroform (CDCl₃).
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Acquire a ¹H NMR spectrum.

Confirm the presence of characteristic peaks for the vinyl group (typically three signals

between 3.9 and 6.5 ppm) and the long alkyl chain. The integration of these peaks should

correspond to the correct proton ratios.

Karl Fischer Titration for Water Content:

Use a coulometric or volumetric Karl Fischer titrator.

Accurately weigh a sample of OVE and introduce it into the titration cell.

The measured water content is critical, as water can interfere with cationic polymerization.

Diagram: Incoming Material QC Workflow
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Caption: Quality control workflow for incoming octadecyl vinyl ether.

Handling, Storage, and Safety Considerations
Proper handling and storage are crucial to maintain the integrity of octadecyl vinyl ether and

ensure laboratory safety.

Storage: Vinyl ethers should be stored in a cool, dry, well-ventilated area away from direct

sunlight and sources of ignition.[13] The ideal storage temperature is typically between 18-
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21°C with a relative humidity of 30-40% to prevent both degradation and potential

autopolymerization.[14][15] Containers should be tightly sealed to prevent moisture ingress

and oxidation.

Handling: Always handle octadecyl vinyl ether in a well-ventilated fume hood. Use

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat. As with many vinyl compounds, avoid stacking containers, as pressure can sometimes

lead to issues.[16][17]

Safety: The aggregated GHS information indicates that OVE may cause an allergic skin

reaction.[18] It is essential to consult the Safety Data Sheet (SDS) provided by the supplier

for detailed hazard information and emergency procedures. This product is intended for

professional laboratory or industrial applications and not for personal or medical use.[6]

The Impact of Purity on Cationic Polymerization
Cationic polymerization is a primary method for synthesizing poly(octadecyl vinyl ether). This

process is notoriously sensitive to impurities, particularly nucleophilic species like water and

alcohols (e.g., residual stearyl alcohol from the OVE synthesis).

Mechanism: The reaction is initiated by an acid, which protonates the vinyl ether to form a

highly reactive oxocarbenium ion. This cation then propagates by adding to subsequent

monomer units.

The Role of Impurities: Water or alcohol can act as potent chain transfer agents or terminating

agents. They can react with the propagating carbocation, quenching the polymerization and

leading to polymers with lower molecular weights and broader molecular weight distributions

than desired. This is detrimental in applications like drug delivery, where precise control over

polymer length and architecture is critical for performance.

Diagram: Cationic Polymerization and Impurity-Induced
Termination
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Caption: Effect of impurities on cationic polymerization of OVE.

Conclusion
Octadecyl vinyl ether is a key enabling monomer for innovation in materials science and

pharmaceutical development. The success of these advanced applications is intrinsically linked

to the quality of the commercially sourced material. By carefully selecting reputable suppliers,

understanding critical quality specifications, and implementing a robust in-house quality control

workflow, researchers can mitigate risks associated with material variability. Ensuring high

purity, particularly with respect to water and alcohol content, is essential for achieving

controlled polymerization and fabricating materials that meet the stringent performance

demands of drug delivery and other high-technology fields.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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